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Compound of Interest

Compound Name: 16:0 PE MCC

Cat. No.: B15135420

Essential Safety and Handling Guide for 16:0 PE
MCC

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 16:0 PE MCC (1,2-dipalmitoyl-sn-glycero-3-
phosphoethanolamine-N-[4-(p-maleimidomethyl)cyclohexane-carboxamide]). It is intended for
researchers, scientists, and drug development professionals to ensure the safe and effective
use of this compound in the laboratory.

Product Information and Hazard Identification

16:0 PE MCC is a maleimide-functionalized lipid commonly used in the preparation of
functionalized liposomes for drug delivery and other biomedical applications. It is a thiol-
reactive lipid that requires careful handling to maintain its integrity and ensure personnel safety.

Product Details:
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Property Value

1,2-dihexadecanoyl-sn-glycero-3-

phosphoethanolamine-N-[4-(p-

Synonyms o )
maleimidomethyl)cyclohexane-carboxamide]
(sodium salt)

Molecular Formula C49H86N2011PNa

Molecular Weight 933.18 g/mol

Form Typically a powder or liquid in chloroform.

Storage Temperature -20°C

Hazard Identification:

Hazard Class Classification
Acute Toxicity (Inhalation) Category 3
Acute Toxicity (Oral) Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2
Carcinogenicity Category 2
Reproductive Toxicity Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Central nervous system)

Specific Target Organ Toxicity (Repeated
Category 1
Exposure)

Signal Word Danger

This data is based on the classification for the compound when dissolved in chloroform. The
hazards of the powdered form may differ and the Safety Data Sheet (SDS) should be
consulted.
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Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling 16:0 PE MCC.

PPE Category Required Items

_ Nitrile or other appropriate chemical-resistant
Hand Protection

gloves.
Eye Protection Safety glasses with side shields or goggles.
Skin and Body Protection Laboratory coat.

Use in a well-ventilated area. A fume hood is
Respiratory Protection recommended, especially when handling the

powder form or volatile solvents.

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for handling 16:0 PE MCC from receipt to use in
experiments.

3.1. Receiving and Storage:

Upon receipt, inspect the packaging for any damage.

The compound is typically shipped on dry ice; ensure it is still frozen.

Transfer the container to a -20°C freezer for storage.

Store in a tightly sealed container, protected from light and moisture.
3.2. Preparation and Reconstitution (if supplied as a powder):

» Before opening, allow the vial to warm to room temperature to prevent condensation, which
can cause hydrolysis of the lipid.

 Briefly centrifuge the vial to ensure all the powder is at the bottom.
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e Work in a chemical fume hood to avoid inhalation of the powder.

e Reconstitute using a suitable organic solvent such as chloroform or ethanol. The choice of
solvent will depend on the experimental requirements.

» Add the solvent slowly and gently agitate to dissolve the

 To cite this document: BenchChem. [Personal protective equipment for handling 16:0 PE
MCC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135420#personal-protective-equipment-for-
handling-16-0-pe-mcc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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